![molecular formula C21H24N2O3 B6570047 2-(2-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide CAS No. 946369-29-5](/img/structure/B6570047.png)
2-(2-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide
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Overview
Description
2-(2-Methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide, also known as MPAQ, is an organophosphorus compound with a broad range of applications in scientific research. It is a versatile compound that can be used in a variety of experiments, including those involving biochemistry, physiology, and pharmacology. MPAQ has been studied extensively in recent years and has been found to have a number of unique properties and potential applications.
Scientific Research Applications
2-(2-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide has a wide range of scientific research applications. One of the most common uses is as a model compound for studying the structure and function of proteins and enzymes. This compound has also been used in studies of the pharmacokinetics and pharmacodynamics of drugs, as well as in the development of new drugs. Additionally, this compound has been used in studies of cell signaling pathways, as well as in studies of the molecular mechanisms of diseases.
Mechanism of Action
2-(2-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide is an organophosphorus compound that acts as an inhibitor of acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE, this compound increases the amount of acetylcholine in the body, which can have a number of effects. For example, increased levels of acetylcholine can lead to increased muscle contraction, increased heart rate, and increased blood pressure.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In studies of the pharmacokinetics and pharmacodynamics of drugs, this compound has been found to increase the absorption, distribution, and elimination of drugs in the body. Additionally, this compound has been found to increase the activity of certain enzymes, as well as to increase the production of certain hormones. In animal studies, this compound has been found to increase heart rate and blood pressure, as well as to increase the activity of the central nervous system.
Advantages and Limitations for Lab Experiments
2-(2-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide has a number of advantages for laboratory experiments. It is a relatively stable compound, and it is relatively easy to synthesize. Additionally, it is relatively inexpensive and can be readily obtained from chemical suppliers. However, there are a few limitations to using this compound in laboratory experiments. For example, it is a relatively toxic compound, and it can be difficult to accurately measure its concentration in solution. Additionally, it can be difficult to control the amount of this compound that is absorbed by the body.
Future Directions
The potential future directions for research involving 2-(2-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide are numerous. One potential direction is to further study the pharmacokinetics and pharmacodynamics of drugs in order to better understand how this compound affects drug absorption, distribution, and elimination. Additionally, further research could be conducted to understand the molecular mechanisms of this compound-induced changes in cell signaling pathways. Additional research could also be conducted to further understand the biochemical and physiological effects of this compound, as well as to explore potential therapeutic applications of this compound. Finally, further research could be conducted to explore potential new synthesis methods for this compound, as well as to explore potential new uses for this compound in laboratory experiments.
Synthesis Methods
2-(2-methylphenoxy)-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide can be synthesized in a few different ways. The most common method is to react 2-methylphenol with 1,2,3,4-tetrahydroquinolin-7-yl acetamide in the presence of an acid catalyst. This reaction produces this compound in a yield of about 85%. Other methods of synthesis include the reaction of 2-methylphenol with a mixture of acetyl chloride and 1,2,3,4-tetrahydroquinolin-7-yl acetamide, and the reaction of 1,2,3,4-tetrahydroquinolin-7-yl acetamide with 2-chloromethylphenol.
properties
IUPAC Name |
2-(2-methylphenoxy)-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-3-21(25)23-12-6-8-16-10-11-17(13-18(16)23)22-20(24)14-26-19-9-5-4-7-15(19)2/h4-5,7,9-11,13H,3,6,8,12,14H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYPOYEQHWXLCPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)COC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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